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Abstract

UAMC-3203 hydrochloride is a potent and selective small-molecule inhibitor of ferroptosis, a
form of regulated cell death driven by iron-dependent lipid peroxidation.[1][2] Its improved
stability and solubility compared to earlier ferroptosis inhibitors like Ferrostatin-1 make it a
valuable tool for studying cellular death pathways and a promising candidate for therapeutic
development in diseases associated with ferroptosis.[3][4] This document provides detailed
protocols for the preparation of UAMC-3203 hydrochloride stock solutions for both in vitro and
in vivo applications, alongside relevant chemical and biological data to guide experimental
design.

Chemical and Physical Properties

UAMC-3203 hydrochloride is a white to off-white solid.[5] A summary of its key chemical
properties is presented in Table 1.
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Property Value Reference
Molecular Formula C25H38CINsO2S [5]
Molecular Weight 508.12 g/mol [5]
CAS Number 2271358-65-5 [5]
Purity =298% [2]
Appearance Crystalline solid [2]

Mechanism of Action: Inhibition of Ferroptosis

UAMC-3203 acts as a lipophilic radical-trapping antioxidant.[1][6] It intercalates into cellular
membranes where it can directly scavenge lipid peroxyl radicals, thereby halting the chain
reaction of lipid peroxidation that is characteristic of ferroptosis.[1][4] This mechanism of action
prevents the accumulation of cytotoxic lipid reactive oxygen species (ROS) and subsequent
cell death. The inhibitory effect of UAMC-3203 on the ferroptosis signaling pathway is depicted
in the following diagram.
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Diagram 1. UAMC-3203 Hydrochloride Mechanism of Action.

Solubility and Stock Solution Preparation
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The solubility of UAMC-3203 hydrochloride is a critical factor in the preparation of stock

solutions. It is highly soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

ethanol, but has limited solubility in aqueous solutions.[7] For most in vitro cell culture

experiments, a high-concentration stock solution in DMSO is recommended. For in vivo

studies, specific formulations are required to ensure bioavailability and minimize toxicity.

Table 2: Solubility of UAMC-3203 Hydrochloride

Reference

Solvent Solubility Notes
Ultrasonic treatment
may be needed. Use
of fresh, anhydrous
=125 mg/mL (= )
DMSO DMSO is
246.00 mM)
recommended as
hygroscopic DMSO
can impact solubility.
Ethanol Soluble --
Water Insoluble --
Prepare by first
dissolving in DMSO,
then diluting with PBS.
DMSO:PBS (pH 7.2) )
~0.25 mg/mL Agqueous solutions are

(1:3)

not recommended for
storage beyond one

day.

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock

Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:
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UAMC-3203 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of UAMC-3203 hydrochloride powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 5.08 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM
stock solution, add 1 mL of DMSO for every 5.08 mg of UAMC-3203 hydrochloride.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[3]
Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[5]

Table 3: Example Volumes for Preparing 10 mM Stock Solution

Desired Volume Mass of UAMC-3203 HCI Volume of DMSO
1mL 5.08 mg 1mL

5 mL 25.4 mg 5 mL

10 mL 50.8 mg 10 mL
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Protocol 2: Preparation of Working Solutions for In Vivo
Use

For animal studies, UAMC-3203 hydrochloride must be formulated in a vehicle that is safe for
administration and ensures solubility. Below are three commonly used formulations. It is
recommended to prepare these solutions fresh on the day of use.

Materials:

10 mM UAMC-3203 hydrochloride stock solution in DMSO (from Protocol 1)
o Polyethylene glycol 300 (PEG300)

e Tween-80

 Sterile Saline (0.9% NacCl)

¢ (2-Hydroxypropyl)-B-cyclodextrin (SBE-3-CD)

e Corn Qil

o Sterile tubes and syringes

Formulation A: DMSO/PEG300/Tween-80/Saline[3]

To prepare 1 mL of a 2.08 mg/mL (4.09 mM) working solution, begin with a 20.8 mg/mL stock
solution of UAMC-3203 in DMSO.

In a sterile tube, add 100 pL of the 20.8 mg/mL DMSO stock solution to 400 uL of PEG300.
Mix thoroughly.

Add 50 pL of Tween-80 to the mixture and mix until the solution is clear.

Add 450 pL of sterile saline to bring the final volume to 1 mL. Mix thoroughly before
administration.

Formulation B: DMSO/SBE-(-CD in Saline[5]
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e To prepare 1 mL of a = 2.08 mg/mL (= 4.09 mM) working solution, start with a 20.8 mg/mL
stock solution in DMSO.

e In a sterile tube, add 100 pL of the 20.8 mg/mL DMSO stock solution to 900 pL of a 20%
SBE-B-CD solution in saline.

e Mix thoroughly until the solution is clear.
Formulation C: DMSO/Corn Qil[5]

e To prepare 1 mL of a = 2.08 mg/mL (= 4.09 mM) working solution, use a 20.8 mg/mL stock
solution in DMSO.

e In a sterile tube, add 100 pL of the 20.8 mg/mL DMSO stock solution to 900 uL of corn oil.

e Mix thoroughly.
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Diagram 2. Experimental Workflow for UAMC-3203 HCI.

Application Data
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UAMC-3203 hydrochloride has demonstrated potent inhibition of ferroptosis in various

experimental models.

Table 4: In Vitro and In Vivo Activity of UAMC-3203 Hydrochloride

Cell Line / Concentration
Parameter . Result Reference
Animal Model | Dosage
Human IMR-32 Inhibition of
ICso0 Neuroblastoma 10 nM erastin-induced [2]
Cells ferroptosis.
Potent and
selective
ICs0 General 12 nM ) [5]
ferroptosis
inhibitor.
Significant
reduction in cell
Human Corneal o
o o 10 uM and 50 viability after 3
Cytotoxicity Epithelial (HCE) o [3]
UM hours. No toxicity
Cells
observed at 10
nM and 1 uM.
Decreased
Mouse model of
i ] ) plasma lactate
In Vivo Efficacy acute iron 20 umol/kg [2]
o dehydrogenase
poisoning
(LDH) levels.
20 umol/kg (daily
i o ] ] intraperitoneal No observed
In Vivo Toxicity Wild-type mice o o [5]
injection for 4 toxicity.
weeks)
Conclusion

UAMC-3203 hydrochloride is a robust and reliable tool for the study of ferroptosis. Proper

preparation of stock and working solutions is paramount to achieving reproducible and

accurate experimental results. The protocols and data presented in this application note
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provide a comprehensive guide for researchers utilizing this potent ferroptosis inhibitor. Always
refer to the specific product information sheet for the lot of UAMC-3203 hydrochloride being
used and adhere to all laboratory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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